Cas no 112937-85-6 (4-(4-tert-butylphenyl)-1-hexylpiperidine)

• Product Name: 4-(4-tert-butylphenyl)-1-hexylpiperidine
• CAS No: 112937-85-6
• MF: C₂₁H₃₅N
• MW: 301.509306192398
• CID: 2609806
• PubChem ID: 14010826
• Update Time: 2025-04-21

4-(4-tert-butylphenyl)-1-hexylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-(4-tert-butylphenyl)-1-hexylpiperidine
• 112937-85-6
• DTXSID20554292
• DTXCID50505075

• Inchi： 1S/C21H35N/c1-5-6-7-8-15-22-16-13-19(14-17-22)18-9-11-20(12-10-18)21(2,3)4/h9-12,19H,5-8,13-17H2,1-4H3
• InChI Key： VJHSWXRJFKQBIF-UHFFFAOYSA-N
• SMILES： N1(CCCCCC)CCC(C2C=CC(=CC=2)C(C)(C)C)CC1

Computed Properties

• Exact Mass: 301.276950121Da
• Monoisotopic Mass: 301.276950121Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 3.2Ų